2-Hydroxypentacosanoic acid

Specification

• Molecular Formula: C25H50O3
• Molecular Weight: 398.7 g/mol
• IUPAC Name: 2-hydroxypentacosanoic acid
• Standard InChI: InChI=1S/C25H50O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(26)25(27)28/h24,26H,2-23H2,1H3,(H,27,28)
• Standard InChI Key: CUSDWPFQTXVFJL-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCCCC(C(=O)O)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCCC(C(=O)O)O

Introduction

Chemical Structure and Properties

2-Hydroxypentacosanoic acid is a 2-hydroxy fatty acid that is pentacosanoic acid substituted by a hydroxyl group at position 2 of the carbon chain. It belongs to the class of 2-hydroxy fatty acids and very long-chain fatty acids. The presence of the hydroxyl group significantly alters its chemical properties compared to the non-hydroxylated pentacosanoic acid.

The basic chemical properties of 2-hydroxypentacosanoic acid are summarized in Table 1:

Property	Value
Molecular Formula	C25H50O3
Molecular Weight	398.7 g/mol
IUPAC Name	2-hydroxypentacosanoic acid
CAS Number	58394-60-8
Structural Classification	2-hydroxy fatty acid, very long-chain fatty acid
InChI	InChI=1S/C25H50O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(26)25(27)28/h24,26H,2-23H2,1H3,(H,27,28)
InChIKey	CUSDWPFQTXVFJL-UHFFFAOYSA-N

The compound exists as a conjugate acid of 2-hydroxypentacosanoate and features a long aliphatic chain with both carboxylic acid and hydroxyl functional groups, contributing to its unique chemical reactivity and biological functions.

Natural Occurrence and Distribution

Marine Sources

2-Hydroxypentacosanoic acid has been identified in various marine organisms, particularly marine sponges. The Caribbean sponges Verongula gigantea and Aplysina archeri contain this compound along with other α-hydroxy fatty acids including 2-hydroxy-eicosanoic acid, 2-hydroxyheneicosanoic acid, 2-hydroxydocosanoic acid, and 2-hydroxytetracosanoic acid. These compounds are found in the phospholipid fractions of these marine organisms, specifically in phosphatidylserine, phosphatidylinositol, phosphatidylethanolamine, phosphatidylcholine, and traces of phosphatidylglycerol.

Additionally, the compound has been reported in Aplysina lacunosa and Aplysina fistularis, suggesting its widespread presence in sponges belonging to the order Verongida.

Plant Sources

In the plant kingdom, 2-hydroxypentacosanoic acid has been detected in various tissues. A detailed analysis of the lipophilic compounds from papyrus (Cyperus papyrus) stems revealed its presence in both the rind and pith tissues, as shown in Table 2:

Plant Tissue	2-Hydroxypentacosanoic acid Content (μg/g)
Papyrus Rind	25
Papyrus Pith	50

The compound has also been identified in the cerebrosides isolated from Phytolaccae Radix (Phytolaccaceae). In this source, (2R)-2-hydroxypentacosanoic acid forms part of the fatty acyl chain of ceramide moieties in the cerebrosides, alongside other 2-hydroxy fatty acids such as (2R)-2-hydroxylignoceric acid, (2R)-2-hydroxytricosanoic acid, (2R)-2-hydroxybehenic acid, and (2R)-2-hydroxypalmitic acid.

Metabolite profiling using GC/MS has also detected 2-hydroxypentacosanoic acid in various plant extracts, with concentrations of approximately 8.7 arbitrary units in certain plant tissues.

Biosynthesis and Metabolism

The biosynthesis of 2-hydroxypentacosanoic acid can occur through several pathways. In plants, the HOTHEAD (HTH) gene family, which encodes glucose-methanol-choline (GMC) oxidoreductases, is implicated in the hydroxylation of fatty acids at the alpha position.

Research on rice HOTHEAD-Like HTH1 suggests that these enzymes participate in the conversion of long-chain fatty acids to their α-hydroxylated forms, which are essential components of cutin polymers. The biosynthetic pathway involves:

• Synthesis of pentacosanoic acid through fatty acid elongation processes

• Hydroxylation at the C-2 position by GMC oxidoreductases

• Incorporation into complex lipids such as phospholipids, cerebrosides, or cutin polymers

In marine sponges, the biosynthesis appears to follow similar enzymatic pathways, although the specific enzymes involved may differ from those in plants.

The synthesis of 2-hydroxypentacosanoic acid can also be achieved through chemical methods involving the modification of pentacosanoic acid, utilizing reactions that introduce hydroxyl groups at specific positions of the carbon chain.

Biological Functions and Activities

Anti-inflammatory Properties

One of the most significant biological activities of 2-hydroxypentacosanoic acid is its potential anti-inflammatory effect. When present in cerebrosides isolated from Phytolaccae Radix, these compounds exhibit inhibitory activity against cyclooxygenase-2 (COX-2).

Studies have demonstrated that poke-weed cerebrosides containing (2R)-2-hydroxypentacosanoic acid can inhibit the COX-2 dependent phase of prostaglandin D2 generation in bone marrow-derived mast cells. This inhibition occurs in a concentration-dependent manner with an IC50 of 6.2 mg/ml. This finding suggests potential applications in the development of novel anti-inflammatory agents.

Role in Plant Development

In plants, 2-hydroxypentacosanoic acid and related 2-hydroxy fatty acids are important components of the cutin layer that covers the epidermis of aerial plant parts. This hydrophobic layer serves as a barrier to control the fluxes of gases, water, and solutes, protecting plants from environmental stresses.

Research on rice HOTHEAD-Like HTH1, an enzyme involved in the biosynthesis of 2-hydroxy fatty acids, has revealed its crucial role in anther development and pollen fertility. Plants with suppressed HTH1 expression display defective anther walls, disorganized cuticle layers, and aborted pollen. This suggests that 2-hydroxypentacosanoic acid and similar compounds are essential for plant reproductive development.

Analytical Methods and Characterization

Various analytical techniques have been employed to identify and characterize 2-hydroxypentacosanoic acid in biological samples:

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides structural information about 2-hydroxypentacosanoic acid, particularly when it is incorporated into more complex molecules such as cerebrosides. Techniques such as 1H-NMR and 13C-NMR have been used to confirm the presence of the 2-hydroxy group and determine the absolute configuration at this position.

For instance, the absolute configuration at C-2 of 2-hydroxypentacosanoic acid in poke-weed cerebrosides was determined to be R through NMR studies combined with chemical degradation analyses.

Applications and Future Research Directions

The unique properties of 2-hydroxypentacosanoic acid suggest several potential applications:

• Development of anti-inflammatory agents targeting the COX-2 pathway

• Use in the formulation of specialized lipid-based delivery systems for pharmaceutical applications

• Applications in agricultural science for improving crop reproductive development

• Potential use in the cosmetic industry due to its presence in natural waxes and cuticles

Future research may focus on:

• Elucidating the complete biosynthetic pathway of 2-hydroxypentacosanoic acid in different organisms

• Investigating its role in membrane structure and function

• Exploring additional biological activities beyond the already identified anti-inflammatory properties

• Developing efficient synthetic methods for producing 2-hydroxypentacosanoic acid for industrial applications